![molecular formula C16H22N2O B14552533 N-[1-(Cyclohexylamino)-3-methyl-1,3-dihydro-2H-inden-2-ylidene]hydroxylamine CAS No. 61957-09-3](/img/structure/B14552533.png)
N-[1-(Cyclohexylamino)-3-methyl-1,3-dihydro-2H-inden-2-ylidene]hydroxylamine
Description
N-[1-(Cyclohexylamino)-3-methyl-1,3-dihydro-2H-inden-2-ylidene]hydroxylamine is a complex organic compound with a unique structure that combines cyclohexylamino and indenylidene groups
Properties
CAS No. |
61957-09-3 |
|---|---|
Molecular Formula |
C16H22N2O |
Molecular Weight |
258.36 g/mol |
IUPAC Name |
N-[1-(cyclohexylamino)-3-methyl-1,3-dihydroinden-2-ylidene]hydroxylamine |
InChI |
InChI=1S/C16H22N2O/c1-11-13-9-5-6-10-14(13)16(15(11)18-19)17-12-7-3-2-4-8-12/h5-6,9-12,16-17,19H,2-4,7-8H2,1H3 |
InChI Key |
IQLUTCKIGCKWIN-UHFFFAOYSA-N |
Canonical SMILES |
CC1C2=CC=CC=C2C(C1=NO)NC3CCCCC3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-[1-(Cyclohexylamino)-3-methyl-1,3-dihydro-2H-inden-2-ylidene]hydroxylamine typically involves multiple steps, starting with the preparation of the indenylidene precursor. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high yield and purity. Common reagents used in the synthesis include cyclohexylamine, methylindene, and hydroxylamine.
Industrial Production Methods
Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and reaction time, to achieve efficient and cost-effective production. The use of continuous flow reactors and advanced purification techniques can further enhance the scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
N-[1-(Cyclohexylamino)-3-methyl-1,3-dihydro-2H-inden-2-ylidene]hydroxylamine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can yield amines or other reduced forms.
Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines. Substitution reactions can result in a variety of substituted derivatives.
Scientific Research Applications
N-[1-(Cyclohexylamino)-3-methyl-1,3-dihydro-2H-inden-2-ylidene]hydroxylamine has several scientific research applications:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, including its role as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of N-[1-(Cyclohexylamino)-3-methyl-1,3-dihydro-2H-inden-2-ylidene]hydroxylamine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to N-[1-(Cyclohexylamino)-3-methyl-1,3-dihydro-2H-inden-2-ylidene]hydroxylamine include other indenylidene derivatives and cyclohexylamino compounds. These compounds share structural similarities but may differ in their chemical properties and applications.
Uniqueness
The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical reactivity and potential applications. Its ability to undergo various chemical reactions and its potential biological activity make it a valuable compound for research and industrial purposes.
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